5-Bromo-2-chloro-N-propylpyrimidin-4-amine: A Strategic Scaffold for Kinase Inhibitor Design
5-Bromo-2-chloro-N-propylpyrimidin-4-amine: A Strategic Scaffold for Kinase Inhibitor Design
Topic: Chemical structure and properties of 5-bromo-2-chloro-N-propylpyrimidin-4-amine Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
5-bromo-2-chloro-N-propylpyrimidin-4-amine (CAS: 1206970-57-1) is a trisubstituted pyrimidine derivative that serves as a critical "linchpin" intermediate in medicinal chemistry.[1][2] Its structural value lies in its orthogonal reactivity profile: it possesses three distinct sites for functionalization—the electrophilic C2-chlorine, the nucleophilic N-propylamine moiety (already installed), and the C5-bromine handle for transition-metal-catalyzed cross-coupling.
This guide details the physicochemical properties, electronic structure, and validated synthetic protocols for this compound.[3] It specifically addresses the regioselectivity challenges inherent in its synthesis and outlines its utility in developing ATP-competitive kinase inhibitors.
Chemical Identity & Physical Properties[4][5][6]
| Property | Data |
| Chemical Name | 5-bromo-2-chloro-N-propylpyrimidin-4-amine |
| CAS Number | 1206970-57-1 |
| Molecular Formula | |
| Molecular Weight | 250.52 g/mol |
| Appearance | White to off-white crystalline solid |
| Solubility | Soluble in DMSO, DMF, DCM, Ethyl Acetate; Low solubility in water |
| pKa (Calculated) | ~2.5 (Pyrimidine N1), ~13.5 (Amine NH) |
| SMILES | CCCNC1=NC(Cl)=NC=C1Br |
Electronic Structure & Reactivity Profile
The utility of 5-bromo-2-chloro-N-propylpyrimidin-4-amine stems from the electronic disparity between its substitution sites. Understanding this hierarchy is essential for designing sequential functionalization strategies.
The Regioselectivity Hierarchy
In 2,4-dichloropyrimidine systems, the C4 position is significantly more electrophilic than the C2 position. This is due to the para-like relationship of C4 to the N1 nitrogen, which exerts a stronger electron-withdrawing effect than the meta-like relationship of C2.
-
C4-Position (Already Substituted): The installation of the propylamino group at C4 neutralizes this most reactive site, locking the molecule into a stable intermediate.
-
C2-Position (Chlorine): Retains electrophilicity but is less reactive than the original C4-Cl. It requires elevated temperatures or stronger nucleophiles for displacement (
). -
C5-Position (Bromine): Chemically inert to nucleophilic attack but highly reactive in Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).
Reactivity Map
The following diagram illustrates the orthogonal reactivity channels available for this scaffold.
Figure 1: Orthogonal reactivity map showing the distinct chemical pathways for the C2, C5, and N4 positions.
Synthesis & Manufacturing
The synthesis of 5-bromo-2-chloro-N-propylpyrimidin-4-amine is a classic example of regioselective Nucleophilic Aromatic Substitution (
Synthetic Route
Starting Material: 5-bromo-2,4-dichloropyrimidine.
Reagent: n-Propylamine.
Mechanism: Addition-Elimination (
Detailed Protocol
Note: This protocol is designed to maximize regioselectivity for the C4-isomer over the C2-isomer.
Reagents:
-
5-bromo-2,4-dichloropyrimidine (1.0 equiv)
-
n-Propylamine (1.05 equiv)
-
Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)
-
Solvent: Dichloromethane (DCM) or Ethanol (EtOH)
Step-by-Step Methodology:
-
Preparation: Dissolve 5-bromo-2,4-dichloropyrimidine (e.g., 10 g) in DCM (100 mL) in a round-bottom flask. Cool the solution to 0°C using an ice bath. Cooling is critical to kinetically favor the C4 substitution.
-
Addition: Mix n-propylamine and TEA in a separate addition funnel. Add this mixture dropwise to the pyrimidine solution over 30 minutes. Maintain temperature < 5°C.
-
Reaction: Allow the mixture to warm naturally to room temperature (20-25°C). Stir for 2-4 hours. Monitor by TLC (Hexane:Ethyl Acetate 4:1) or LC-MS.
-
Work-up: Wash the organic layer with water (2 x 50 mL) and brine (1 x 50 mL) to remove amine salts. Dry over anhydrous
. -
Purification: Concentrate the solvent in vacuo. The crude product is often pure enough (>95%) for subsequent steps. If necessary, recrystallize from Ethanol/Water or purify via silica gel chromatography (0-20% EtOAc in Hexanes).
Why this works: The C4 position is more electron-deficient due to the resonance contribution of the N1 and N3 atoms. At lower temperatures, the amine nucleophile selectively attacks the most electrophilic center (C4) before the less reactive C2 center can participate.
Characterization Standards
To validate the structure, researchers must confirm the loss of one chlorine atom and the presence of the propyl chain, while ensuring the C2-Cl remains intact.
| Technique | Expected Signal / Observation |
| 1H NMR (DMSO-d6) | δ ~8.3 ppm: Singlet (1H) for Pyrimidine H-6.δ ~7.5 ppm: Broad singlet (1H) for NH.δ ~3.4 ppm: Quartet (2H) for |
| LC-MS (ESI+) | [M+H]+: 250/252 (Characteristic Br/Cl isotope pattern: 75:100:25 ratio for M, M+2, M+4 indicates Br+Cl presence). |
| Regiochemistry Check | NOESY: Correlation between the NH proton and the Pyrimidine H-6 proton confirms substitution at C4. If substitution occurred at C2, the NH would be too distant from H-6 to show a strong NOE. |
Applications in Drug Discovery[3][7][8][9]
This scaffold is ubiquitous in the development of Type I kinase inhibitors . The pyrimidine ring mimics the adenine base of ATP, allowing the inhibitor to bind into the kinase hinge region.
Functionalization Workflow
-
Hinge Binder Formation: The N-propylamine group often serves as a solvent-exposed tail or interacts with the ribose-binding pocket.
-
Specificity Element (C2): The C2-Cl is displaced by an aniline or phenol to introduce a hydrophobic group that occupies the hydrophobic back pocket of the kinase.
-
Gatekeeper Interaction (C5): The C5-Br is coupled with an aryl group to interact with the gatekeeper residue, determining selectivity between different kinases.
Figure 2: Typical medicinal chemistry workflow converting the scaffold into a bioactive kinase inhibitor.[3]
Safety & Handling
-
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4]
-
Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.
-
Storage: Store at 2-8°C under inert atmosphere (Nitrogen/Argon). Moisture sensitive (hydrolysis of C-Cl bond is slow but possible over long durations).
References
-
BLD Pharm. (2025). 5-Bromo-2-chloro-N-propylpyrimidin-4-amine Product Analysis. Retrieved from
-
Solberg, J. & Undheim, K. (1989).[5][6] Regiochemistry in Pd-Catalysed Organotin Reactions with Halopyrimidines. Acta Chemica Scandinavica, 43, 62–68.[5][6] (Establishes regioselectivity rules for 2,4-dihalopyrimidines).
- Bavetsias, V., et al. (2010). Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases. Journal of Medicinal Chemistry, 53(14), 5213–5228. (Demonstrates utility of 5-bromo-2-chloropyrimidine scaffolds).
-
Bolli, M. H., et al. (2012). The Discovery of Macitentan, an Orally Active, Potent Dual Endothelin Receptor Antagonist.[7] Journal of Medicinal Chemistry, 55(17), 7849–7861.
-
WuXi AppTec. (2021). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class, Chapter 29. Retrieved from
Sources
- 1. 1288991-81-0|5-Bromo-2-chloro-4-(piperazin-1-yl)pyrimidine|BLD Pharm [bldpharm.com]
- 2. 954221-06-8|5-Bromo-2-chloro-N-ethylpyrimidin-4-amine|BLD Pharm [bldpharm.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. 5-Bromo-4-chloropyrimidin-2-amine | C4H3BrClN3 | CID 24903823 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. scispace.com [scispace.com]
- 6. scispace.com [scispace.com]
- 7. pubs.acs.org [pubs.acs.org]
